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Compound of Interest

Compound Name: 4-Hydroxymonic acid

Cat. No.: B138195

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 4-Hydroxymandelic acid. The
following procedures are designed to ensure the safe handling of this compound and to
minimize risks in the laboratory environment.

Chemical Identifier:

e Product Name: DL-4-Hydroxymandelic Acid Monohydrate
e CAS Number: 184901-84-6

Hazards:

e Causes skin irritation.[1]

o Causes serious eye irritation/damage.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to ensure personal safety when handling 4-Hydroxymandelic
acid. The following table summarizes the recommended PPE for various laboratory operations.
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Operation

Required Personal Protective Equipment
(PPE)

Receiving and Unpacking

- Safety glasses- Nitrile gloves

Weighing and Aliquoting (in a fume hood or

ventilated enclosure)

- Safety goggles or a face shield- Chemical-

resistant gloves (e.g., nitrile)- Laboratory coat

Preparing Solutions (in a fume hood)

- Safety goggles or a face shield- Chemical-
resistant gloves (e.g., nitrile)- Laboratory coat-

Use in a well-ventilated area.[1][3]

Handling Spills

- Chemical safety goggles- Heavy-duty
chemical-resistant gloves- Chemical-resistant

coveralls- Boots or disposable overshoes

Waste Disposal

- Safety goggles- Chemical-resistant gloves

(e.g., nitrile)- Laboratory coat

Operational Plan

A systematic approach to handling 4-Hydroxymandelic acid is crucial for laboratory safety.

Follow this step-by-step operational plan from receipt to use.

1. Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage or leaks.

« Verify that the container is properly labeled with the chemical name and hazard information.

o Wear safety glasses and nitrile gloves during inspection.

2. Storage:

e Store in a cool, dry, and dark place.[1]

o Keep the container tightly closed to prevent contamination.[1][3]

» Store away from incompatible substances.[3] Consider storing under an inert gas.[1]
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e Ensure the storage area is well-ventilated.
3. Handling and Use:

 All handling of 4-Hydroxymandelic acid powder should be performed in a well-ventilated
area, preferably within a chemical fume hood, to minimize dust generation and accumulation.

[11[3]
e Avoid contact with skin, eyes, and clothing.[1][3]
e Wash hands and face thoroughly after handling.[1]
o Use appropriate PPE as outlined in the table above.

 Facilities should be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[2][3]

4. First Aid Measures:

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice or attention.[1]

[2]

e If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice or attention.
Take off contaminated clothing and wash it before reuse.[1][3]

« If inhaled: Remove the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms occur.[2][3]

« If swallowed: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Get medical aid.[3]

Disposal Plan

Proper disposal of 4-Hydroxymandelic acid and its waste is essential to prevent environmental
contamination and ensure regulatory compliance.
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. Waste Collection:

Collect all waste containing 4-Hydroxymandelic acid, including contaminated consumables
(e.g., gloves, weighing paper), in a designated and clearly labeled hazardous waste
container.[4]

The container must be compatible with the waste and have a tightly fitting lid.[4][5]
Do not mix with incompatible waste streams.
. Spill Cleanup:
In case of a spill, avoid generating dust.[3]
Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[3]
Clean the spill area thoroughly.
All materials used for cleanup should be disposed of as hazardous waste.[4]
. Final Disposal:
Dispose of the chemical waste in accordance with all federal, state, and local regulations.[1]

One option for disposal is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber system.[1]

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance
on hazardous waste disposal procedures.

Workflow for Safe Handling of 4-Hydroxymandelic
Acid
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Post-Handling & Disposal
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Caption: Workflow for handling 4-Hydroxymandelic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b138195#personal-protective-equipment-for-handling-
4-hydroxymonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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